Cas no 1785105-36-3 (3-Amino-1,1-difluoro-1-phenylpropan-2-one)

• Product Name: 3-Amino-1,1-difluoro-1-phenylpropan-2-one
• CAS No: 1785105-36-3
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 6350181
• PubChem ID: 84659932
• Update Time: 2025-06-08

3-Amino-1,1-difluoro-1-phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1,1-difluoro-1-phenylpropan-2-one
• EN300-1863169
• 1785105-36-3
• 3-Amino-1,1-difluoro-1-phenylpropan-2-one

• Inchi： 1S/C9H9F2NO/c10-9(11,8(13)6-12)7-4-2-1-3-5-7/h1-5H,6,12H2
• InChI Key： SCRFFKGXTZDFIZ-UHFFFAOYSA-N
• SMILES： FC(C(CN)=O)(C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 185.06522023g/mol
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-Amino-1,1-difluoro-1-phenylpropan-2-one

Introduction to 3-Amino-1,1-difluoro-1-phenylpropan-2-one (CAS No. 1785105-36-3)

3-Amino-1,1-difluoro-1-phenylpropan-2-one, with the CAS number 1785105-36-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of difluoroketones and is characterized by its amino and difluoro functionalities, which confer it with distinct properties and reactivity profiles.

The chemical structure of 3-Amino-1,1-difluoro-1-phenylpropan-2-one consists of a phenyl group attached to a difluoroketone moiety, with an amino group positioned at the third carbon atom. This arrangement provides a versatile platform for further chemical modifications and derivatizations, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the difluoro group enhances the compound's stability and bioavailability, while the amino group offers opportunities for conjugation with other functional groups.

In the realm of medicinal chemistry, 3-Amino-1,1-difluoro-1-phenylpropan-2-one has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its efficacy as an inhibitor of serine proteases, which are implicated in inflammatory and infectious diseases. The compound's ability to selectively target these enzymes without affecting other physiological processes makes it a promising candidate for drug development.

Beyond its potential as a therapeutic agent, 3-Amino-1,1-difluoro-1-phenylpropan-2-one has also been investigated for its use in chemical synthesis. Its reactivity and stability make it an attractive starting material for the preparation of complex organic molecules. In a study published in Tetrahedron Letters, researchers demonstrated the utility of this compound in the synthesis of fluorinated analogs of biologically active compounds. The ease with which it can be modified through various chemical reactions has led to its widespread adoption in synthetic organic chemistry.

The physical properties of 3-Amino-1,1-difluoro-1-phenylpropan-2-one are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol, but exhibits limited solubility in water. These properties facilitate its handling and processing in both laboratory and industrial settings.

In terms of safety and handling, while 3-Amino-1,1-difluoro-1-phenylpropan-2-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks, and appropriate ventilation should be ensured during handling.

The synthesis of 3-Amino-1,1-difluoro-1-phenylpropan-2-one typically involves multi-step processes that can vary depending on the desired purity and yield. One common approach involves the reaction of 2-fluorobenzaldehyde with trifluoromethyl acetonitrile followed by reduction and subsequent derivatization steps. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both small and large scales.

The potential applications of 3-Amino-1,1-difluoro-1-phenylpropan-2-one extend beyond medicinal chemistry into areas such as materials science and analytical chemistry. Its unique chemical properties make it suitable for use as a building block in the development of new materials with enhanced performance characteristics. Additionally, its distinct spectroscopic signatures have been utilized in analytical techniques for detecting trace amounts of other compounds.

In conclusion, 3-Amino-1,1-difluoro-1-phenylpropan-2-one (CAS No. 1785105-36-3) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing medical challenges.